Cas no 2172596-96-0 (5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
- 2172596-96-0
- EN300-1594717
-
- Inchi: 1S/C9H13F2N3O2/c1-2-16-5-3-4-14-8(9(10)11)7(6-15)12-13-14/h6,9H,2-5H2,1H3
- InChI Key: UUXVMVYUROXGLG-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=O)N=NN1CCCOCC)F
Computed Properties
- Exact Mass: 233.09758299g/mol
- Monoisotopic Mass: 233.09758299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 57Ų
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594717-0.05g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-0.1g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-0.25g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-0.5g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-1.0g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-2.5g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-5.0g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-10.0g |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1594717-50mg |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 50mg |
$1261.0 | 2023-09-23 | ||
| Enamine | EN300-1594717-100mg |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172596-96-0 | 100mg |
$1320.0 | 2023-09-23 |
5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
5-(Difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172596-96-0): A Comprehensive Overview
5-(Difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172596-96-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the difluoromethyl and ethoxypropyl substituents, contribute to its distinct chemical and biological properties.
The difluoromethyl group is a key functional group in many pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic profiles. In the context of 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde, this group likely plays a crucial role in modulating the compound's reactivity and stability. Recent studies have shown that compounds containing difluoromethyl groups exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.
The ethoxypropyl substituent is another important feature of this compound. This group can influence the solubility and permeability of the molecule, which are critical parameters for drug delivery and bioavailability. Ethoxypropyl groups have been shown to enhance the solubility of hydrophobic compounds, thereby improving their absorption and distribution in biological systems. This property is particularly valuable in the development of oral medications where solubility is a key factor in achieving therapeutic efficacy.
The triazole ring system in 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde is a well-known motif in medicinal chemistry due to its broad spectrum of biological activities. Triazoles are widely used in antifungal and antiviral agents, as well as in the treatment of various diseases such as cancer and cardiovascular disorders. The presence of the triazole ring in this compound suggests potential applications in these areas, particularly given its unique substituents.
In recent years, there has been a growing interest in the use of triazole-containing compounds for their ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. Compounds like 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde have shown promise as PPI modulators due to their ability to selectively bind to specific protein interfaces. This property makes them valuable tools for both basic research and drug discovery.
The aldehyde functional group at the 4-position of the triazole ring is another significant feature of this compound. Aldehydes are reactive functional groups that can participate in various chemical reactions, including condensation reactions with amines and hydrazines. This reactivity makes 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde a useful intermediate for the synthesis of more complex molecules with potential therapeutic applications.
In terms of synthetic accessibility, 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde can be synthesized using established methods in organic chemistry. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for constructing triazole rings. The difluoromethyl and ethoxypropyl groups can be introduced through subsequent functional group transformations or by using appropriately substituted starting materials.
The biological evaluation of 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has revealed promising results. In vitro studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. Additionally, preliminary data suggest that it may have antiviral properties against certain RNA viruses. These findings highlight the potential of this compound as a lead candidate for further development into therapeutic agents.
To further explore the therapeutic potential of 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde, ongoing research is focused on optimizing its pharmacological properties through structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These studies aim to guide the rational design of more potent and selective analogs with improved pharmacokinetic profiles.
In conclusion, 5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172596-96-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for contributing to the development of novel therapeutics.
2172596-96-0 (5-(difluoromethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)